Cas no 2227755-28-2 (rac-tert-butyl (3R,4S)-3-(5-chlorothiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-(5-chlorothiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2227755-28-2
• MF: C₁₃H₁₈ClNO₃S
• MW: 303.804921627045
• CID: 6258654
• PubChem ID: 165600047
• Update Time: 2025-06-07

rac-tert-butyl (3R,4S)-3-(5-chlorothiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3-(5-chlorothiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate
• EN300-1635119
• 2227755-28-2

• Inchi： 1S/C13H18ClNO3S/c1-13(2,3)18-12(17)15-6-8(9(16)7-15)10-4-5-11(14)19-10/h4-5,8-9,16H,6-7H2,1-3H3/t8-,9-/m1/s1
• InChI Key： ZPJGSMUANBZQCW-RKDXNWHRSA-N
• SMILES： ClC1=CC=C([C@@H]2CN(C(=O)OC(C)(C)C)C[C@H]2O)S1

Computed Properties

• Exact Mass: 303.0695923g/mol
• Monoisotopic Mass: 303.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78Ų

Additional information on rac-tert-butyl (3R,4S)-3-(5-chlorothiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate

Rac-Tert-Butyl (3R,4S)-3-(5-Chlorothiophen-2-Yl)-4-Hydroxypyrrolidine-1-Carboxylate: A Comprehensive Overview

The compound rac-tert-butyl (3R,4S)-3-(5-chlorothiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2227755-28-2) is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable subject for both academic and industrial studies. The molecule consists of a pyrrolidine ring system substituted with a tert-butyl carboxylate group, a hydroxyl group, and a 5-chlorothiophene moiety. These structural features contribute to its versatile reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving asymmetric catalysis and stereocontrolled reactions. The incorporation of the thiophene ring, a heterocyclic aromatic compound, adds electronic complexity to the molecule, enhancing its potential for use in pharmaceuticals and materials science. The 5-chlorothiophen-2-yl group introduces electron-withdrawing effects, which can modulate the reactivity of the pyrrolidine ring in various chemical transformations.

The stereochemistry of the compound, specifically the (3R,4S) configuration, plays a crucial role in determining its physical properties and biological interactions. Stereoisomers often exhibit different pharmacokinetic profiles, making this compound an interesting candidate for drug development. Recent studies have highlighted its potential as a lead compound in the design of novel therapeutics targeting specific enzymes or receptors.

In terms of applications, rac-tert-butyl (3R,4S)-3-(5-chlorothiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate has shown promise in catalytic processes due to its ability to act as a chiral auxiliary. This property is particularly valuable in asymmetric synthesis, where precise control over stereochemistry is essential. Additionally, the hydroxypyrrolidine moiety can participate in hydrogen bonding interactions, making it suitable for applications in supramolecular chemistry and crystal engineering.

From an environmental perspective, understanding the degradation pathways of this compound is critical for assessing its ecological impact. Recent research has focused on its biodegradation under various conditions, providing insights into its persistence in natural environments. These studies are essential for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, rac-tert-butyl (3R,4S)-3-(5-chlorothiophen-2-yl)-4-hydroxypyrrolidine-1-carboxylate represents a multifaceted compound with diverse applications across chemistry and biology. Its unique structure and stereochemistry make it a valuable tool for researchers seeking to explore new frontiers in drug discovery, catalysis, and materials science. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative chemical research.